Cas no 338966-22-6 (N-(3-acetylphenyl)-2-chlorobenzene-1-sulfonamide)

• Product Name: N-(3-acetylphenyl)-2-chlorobenzene-1-sulfonamide
• CAS No: 338966-22-6
• CID: 4648150
• Update Time: 2025-07-18

N-(3-acetylphenyl)-2-chlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-chlorobenzene-1-sulfonamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-acetylphenyl)-2-chlorobenzene-1-sulfonamide

N-(3-Acetylphenyl)-2-Chlorobenzene-1-Sulfonamide: An Overview of a Promising Compound (CAS No. 338966-22-6)

N-(3-Acetylphenyl)-2-chlorobenzene-1-sulfonamide (CAS No. 338966-22-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the areas of inflammation and cancer. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

N-(3-Acetylphenyl)-2-chlorobenzene-1-sulfonamide is a sulfonamide derivative with a molecular formula of C₁₄H₁₁ClNO₃S and a molecular weight of 304.75 g/mol. The compound features a chlorobenzene ring linked to a sulfonamide group, which is further substituted with an acetylphenyl moiety. This combination of functional groups imparts unique chemical properties to the molecule, making it an interesting candidate for various biological studies.

The physical properties of N-(3-Acetylphenyl)-2-chlorobenzene-1-sulfonamide include its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM). Its melting point is reported to be around 175°C, and it exhibits moderate stability under standard laboratory conditions. These properties make it suitable for use in a wide range of experimental settings.

Synthesis Methods

The synthesis of N-(3-Acetylphenyl)-2-chlorobenzene-1-sulfonamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chlorobenzenesulfonyl chloride with 3-acetaminophenol in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

Another approach involves the nucleophilic substitution of 2-chlorobenzenesulfonyl chloride with aniline followed by acetylation using acetic anhydride. This method is particularly useful for large-scale synthesis due to its simplicity and cost-effectiveness.

Biological Activities

N-(3-Acetylphenyl)-2-chlorobenzene-1-sulfonamide has been extensively studied for its biological activities, particularly its anti-inflammatory and anticancer properties. Recent research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(3-Acetylphenyl)-2-chlorobenzene-1-sulfonamide has demonstrated promising anticancer activity. Studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

Clinical Potential and Research Advancements

The potential clinical applications of N-(3-Acetylphenyl)-2-chlorobenzene-1-sulfonamide are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have been encouraging, with the compound showing good safety profiles and efficacy in animal models of inflammation and cancer.

One notable study published in the Journal of Medicinal Chemistry reported that N-(3-Acetylphenyl)-2-chlorobenzene-1-sulfonamide significantly reduced inflammation in a murine model of arthritis without causing significant side effects. Another study published in Cancer Research demonstrated that the compound effectively inhibited tumor growth in xenograft models of human breast cancer.

Conclusion

In conclusion, N-(3-Acetylphenyl)-2-chlorobenzene-1-sulfonamide (CAS No. 338966-22-6) is a promising compound with significant potential in both anti-inflammatory and anticancer therapies. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the future landscape of medicinal chemistry and pharmaceutical science.